2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene

• IUPAC Name: 1-chloro-2-(2-chloro-4-nitrophenoxy)-4-methylbenzene
• InChI: InChI=1S/C13H9Cl2NO3/c1-8-2-4-10(14)13(6-8)19-12-5-3-9(16(17)18)7-11(12)15/h2-7H,1H3
• InChI Key: ZJFKYWKNHYEOLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H9Cl2NO3
• Molecular Weight: 298.12 g/mol

Description

2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene is a chemical compound that has been extensively researched by scientists due to its potential applications in various fields. It is a nitrophenyl ether herbicide that is commonly used for weed control in agriculture.

Scientific Research Applications

2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene has been extensively researched for its herbicidal properties. It has been shown to be effective against a wide range of weeds, including grasses and broadleaf weeds. In addition to its use in agriculture, this compound has also been studied for its potential applications in the pharmaceutical industry. It has been shown to have antifungal and antibacterial properties and may be useful in the development of new drugs.

Mechanism of Action

The mechanism of action of 2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene involves the inhibition of photosynthesis in plants. This compound targets the photosystem II complex, which is responsible for the light-dependent reactions of photosynthesis. By inhibiting this complex, this compound prevents the production of ATP and NADPH, which are essential for plant growth and survival.
Biochemical and Physiological Effects:
Studies have shown that exposure to this compound can have negative effects on the health of living organisms. In plants, this compound can cause chlorosis, necrosis, and stunted growth. In animals, it can cause liver and kidney damage, as well as reproductive and developmental abnormalities.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene in lab experiments is its specificity for the photosystem II complex. This allows researchers to study the effects of photosynthesis inhibition on plant growth and development. However, one limitation of using this compound is its potential toxicity to living organisms. Careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment.

Future Directions

There are several future directions for research on 2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene. One area of interest is the development of new herbicides that are more effective and environmentally friendly than current options. Another area of research is the potential use of this compound in the development of new drugs for the treatment of fungal and bacterial infections. Additionally, more studies are needed to better understand the long-term effects of exposure to this compound on the health of living organisms.

Synthesis Methods

The synthesis of 2-chloro-1-(2-chloro-5-methylphenoxy)-4-nitrobenzene involves the reaction of 2-chloro-5-methylphenol with 2-chloro-4-nitrophenol in the presence of a base such as sodium hydroxide. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.